Cas no 36137-90-3 ( )
structure
Product Name:
CAS No:36137-90-3
MF:C12H21N3O2
MW:239.314042806625
CID:921046
PubChem ID:418102
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- octyl 4-amino-1H-imidazole-5-carboxylate
- OCTYL 5-AMINO-3H-IMIDAZOLE-4-CARBOXYLATE
- DTXSID60329183
- 36137-90-3
-
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- Inchi： 1S/C12H21N3O2/c1-2-3-4-5-6-7-8-17-12(16)10-11(13)15-9-14-10/h9H,2-8,13H2,1H3,(H,14,15)
- InChI Key： OLXKKJGOUXZRIA-UHFFFAOYSA-N
- SMILES： O(C(C1=C(N)N=CN1)=O)CCCCCCCC
Computed Properties
- Exact Mass: 239.16353
- Monoisotopic Mass: 239.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 81Ų
Experimental Properties
- PSA: 81
Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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